Cas no 882355-82-0 (2-methyl-1-4-(3-methylphenoxy)butyl-1H-1,3-benzodiazole)

2-methyl-1-4-(3-methylphenoxy)butyl-1H-1,3-benzodiazole Chemical and Physical Properties
Names and Identifiers
-
- 2-methyl-1-[4-(3-methylphenoxy)butyl]-1H-benzimidazole
- STK738780
- AKOS001513209
- 882355-82-0
- F3365-1960
- Z57840383
- 2-methyl-1-(4-(m-tolyloxy)butyl)-1H-benzo[d]imidazole
- 2-methyl-1-[4-(3-methylphenoxy)butyl]-1H-1,3-benzodiazole
- 2-methyl-1-4-(3-methylphenoxy)butyl-1H-1,3-benzodiazole
-
- Inchi: 1S/C19H22N2O/c1-15-8-7-9-17(14-15)22-13-6-5-12-21-16(2)20-18-10-3-4-11-19(18)21/h3-4,7-11,14H,5-6,12-13H2,1-2H3
- InChI Key: LWGNYGAPKJGWEO-UHFFFAOYSA-N
- SMILES: C1(C)N(CCCCOC2=CC=CC(C)=C2)C2=CC=CC=C2N=1
Computed Properties
- Exact Mass: 294.173213330g/mol
- Monoisotopic Mass: 294.173213330g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 22
- Rotatable Bond Count: 6
- Complexity: 335
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 27Ų
Experimental Properties
- Density: 1.07±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 488.5±28.0 °C(Predicted)
- pka: 5.93±0.10(Predicted)
2-methyl-1-4-(3-methylphenoxy)butyl-1H-1,3-benzodiazole Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F3365-1960-75mg |
2-methyl-1-[4-(3-methylphenoxy)butyl]-1H-1,3-benzodiazole |
882355-82-0 | 90%+ | 75mg |
$208.0 | 2023-08-01 | |
Life Chemicals | F3365-1960-2μmol |
2-methyl-1-[4-(3-methylphenoxy)butyl]-1H-1,3-benzodiazole |
882355-82-0 | 90%+ | 2μmol |
$57.0 | 2023-08-01 | |
Life Chemicals | F3365-1960-5μmol |
2-methyl-1-[4-(3-methylphenoxy)butyl]-1H-1,3-benzodiazole |
882355-82-0 | 90%+ | 5μmol |
$63.0 | 2023-08-01 | |
Life Chemicals | F3365-1960-100mg |
2-methyl-1-[4-(3-methylphenoxy)butyl]-1H-1,3-benzodiazole |
882355-82-0 | 90%+ | 100mg |
$248.0 | 2023-08-01 | |
Life Chemicals | F3365-1960-20μmol |
2-methyl-1-[4-(3-methylphenoxy)butyl]-1H-1,3-benzodiazole |
882355-82-0 | 90%+ | 20μmol |
$79.0 | 2023-08-01 | |
Life Chemicals | F3365-1960-5mg |
2-methyl-1-[4-(3-methylphenoxy)butyl]-1H-1,3-benzodiazole |
882355-82-0 | 90%+ | 5mg |
$69.0 | 2023-08-01 | |
Life Chemicals | F3365-1960-10μmol |
2-methyl-1-[4-(3-methylphenoxy)butyl]-1H-1,3-benzodiazole |
882355-82-0 | 90%+ | 10μmol |
$69.0 | 2023-08-01 | |
Life Chemicals | F3365-1960-50mg |
2-methyl-1-[4-(3-methylphenoxy)butyl]-1H-1,3-benzodiazole |
882355-82-0 | 90%+ | 50mg |
$160.0 | 2023-08-01 | |
Life Chemicals | F3365-1960-2mg |
2-methyl-1-[4-(3-methylphenoxy)butyl]-1H-1,3-benzodiazole |
882355-82-0 | 90%+ | 2mg |
$59.0 | 2023-08-01 | |
Life Chemicals | F3365-1960-3mg |
2-methyl-1-[4-(3-methylphenoxy)butyl]-1H-1,3-benzodiazole |
882355-82-0 | 90%+ | 3mg |
$63.0 | 2023-08-01 |
2-methyl-1-4-(3-methylphenoxy)butyl-1H-1,3-benzodiazole Related Literature
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Feilong Yan,Xuan Tang,Yuehua Wei,Libao Chen,Ming Zhang,Taihong Wang J. Mater. Chem. A, 2015,3, 12672-12679
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Ayako Oyane,Hiroko Araki,Yu Sogo,Atsuo Ito CrystEngComm, 2013,15, 4994-4997
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Hyo Won Lee,Myoung Ki Cho,Hye-Ri Kim,Chang Su Lim,Chulhun Kang,Hwan Myung Kim Chem. Commun., 2017,53, 6097-6100
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Tian Wen,Jian Zhang CrystEngComm, 2016,18, 218-221
Additional information on 2-methyl-1-4-(3-methylphenoxy)butyl-1H-1,3-benzodiazole
Exploring the Properties and Applications of 2-methyl-1-4-(3-methylphenoxy)butyl-1H-1,3-benzodiazole (CAS No: 882355-82-0)
2-methyl-1-4-(3-methylphenoxy)butyl-1H-1,3-benzodiazole, commonly referred to by its CAS number 882355-82-0, is a complex organic compound with a unique structure that has garnered significant attention in the field of chemistry and materials science. This compound belongs to the class of benzodiazoles, which are known for their aromaticity and versatile applications in various industries.
The molecular structure of 2-methyl-1-4-(3-methylphenoxy)butyl-1H-1,3-benzodiazole comprises a benzodiazole ring system with substituents that enhance its chemical properties. The presence of a methyl group at the 2-position and a 4-(3-methylphenoxy)butyl group at the 1-position introduces steric and electronic effects that influence its reactivity and stability. These features make it a valuable compound in research and development.
Recent studies have highlighted the potential of benzodiazoles in advanced materials, particularly in the development of organic semiconductors and optoelectronic devices. The unique electronic properties of benzodiazole derivatives, including their ability to act as electron-deficient aromatic systems, have been leveraged in creating high-performance materials for applications such as organic light-emitting diodes (OLEDs) and photovoltaic cells.
In terms of synthesis, benzodiazoles can be prepared through various methods, including condensation reactions involving o-amino phenols and carbonyl compounds. The synthesis of 2-methyl-1-4-(3-methylphenoxy)butyl-1H-1,3-benzodiazole involves a multi-step process that requires precise control over reaction conditions to achieve high yields and purity.
The physical properties of this compound, such as its melting point, solubility, and thermal stability, are critical factors in determining its suitability for various applications. Research has shown that benzodiazoles generally exhibit high thermal stability due to their aromatic ring systems, making them ideal for high-performance applications.
Beyond its chemical properties, the biological activity of benzodiazoles has also been explored in recent studies. Some derivatives have shown potential as antimicrobial agents or anticancer drugs due to their ability to interact with biological systems at the molecular level.
In conclusion, 2-methyl-1-4-(3-methylphenoxy)butyl-1H-1,3-benzodiazole (CAS No: 882355-82) stands out as a compound with diverse applications across multiple fields. Its unique structure and properties make it a subject of ongoing research aimed at unlocking its full potential in materials science and beyond.
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